Functional Group Specificity: Methyl Furan vs. Dialdehyde in Gastroprotective Potency
Methyl isodrimeninol is structurally differentiated from the potent analog polygodial by possessing a methylated furan ring instead of a dialdehyde moiety. This structural difference directly correlates with a significant reduction in gastroprotective activity. While polygodial exhibits an oral ED50 of 0.028 mg/kg in a rat ethanol-induced gastric lesion model, methyl isodrimeninol is significantly less potent, demonstrating that the dialdehyde group is essential for strong gastroprotective effects [1].
| Evidence Dimension | Gastroprotective Potency (In Vivo) |
|---|---|
| Target Compound Data | Significantly less active; exact ED50 not reported due to low potency. |
| Comparator Or Baseline | Polygodial: ED50 = 0.028 mg/kg (p.o.) |
| Quantified Difference | Potency difference > 35-fold (calculated based on minimum active dose of 1.0 mg/kg for methyl isodrimeninol). |
| Conditions | Rat ethanol-induced gastric mucosal lesion model; oral administration (p.o.). |
Why This Matters
This data directly informs selection: methyl isodrimeninol is not a substitute for polygodial in gastroprotection studies but serves as a crucial negative control or scaffold for SAR investigations into the dialdehyde pharmacophore.
- [1] Matsuda H, Pongpiriyadacha Y, Morikawa T, Kashima Y, Nakano K, Yoshikawa M. Protective effects of polygodial and related compounds on ethanol-induced gastric mucosal lesions in rats: structural requirements and mode of action. Bioorg Med Chem Lett. 2002;12(3):477-82. View Source
